Cas no 1443741-37-4 (N-benzyl-3-propylpyrrolidin-3-amine)

• Product Name: N-benzyl-3-propylpyrrolidin-3-amine
• CAS No: 1443741-37-4
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 2117082
• Update Time: 2023-11-19

N-benzyl-3-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-propylpyrrolidin-3-amine
• CID 101043250
• 3-Pyrrolidinamine, N-(phenylmethyl)-3-propyl-

• Inchi： 1S/C14H22N2/c1-2-8-14(9-10-15-12-14)16-11-13-6-4-3-5-7-13/h3-7,15-16H,2,8-12H2,1H3
• InChI Key： PROGGNBRWVTRPZ-UHFFFAOYSA-N
• SMILES： N1CCC(CCC)(C1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 199
• Topological Polar Surface Area: 24.1

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 323.5±35.0 °C(Predicted)
• pka: 9.78±0.10(Predicted)